Potassium hydrogen tartrate
Potassium hydrogen tartrate
Potassium bitartrate is an organic potassium salt of L-tartaric acid. It is a by-product of winemaking and occurs naturally in grapes, the major fruit used to produce wine. It has a role as a food anticaking agent, a laxative, a plant metabolite, an antimicrobial agent, a raising agent, a food acidity regulator, a food humectant and a food stabiliser. It contains a L-tartrate(1-).
Brand Name:
Vulcanchem
CAS No.:
868-14-4
VCID:
VC21187959
InChI:
InChI=1S/C4H6O6.K/c5-1(3(7)8)2(6)4(9)10;/h1-2,5-6H,(H,7,8)(H,9,10);/q;+1/p-1/t1-,2-;/m1./s1
SMILES:
C(C(C(=O)[O-])O)(C(=O)O)O.[K+]
Molecular Formula:
C4H5O6K
C4H5KO6
C4H5KO6
Molecular Weight:
188.18 g/mol
Potassium hydrogen tartrate
CAS No.: 868-14-4
Cat. No.: VC21187959
Molecular Formula: C4H5O6K
C4H5KO6
Molecular Weight: 188.18 g/mol
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Specification
| Description | Potassium bitartrate is an organic potassium salt of L-tartaric acid. It is a by-product of winemaking and occurs naturally in grapes, the major fruit used to produce wine. It has a role as a food anticaking agent, a laxative, a plant metabolite, an antimicrobial agent, a raising agent, a food acidity regulator, a food humectant and a food stabiliser. It contains a L-tartrate(1-). |
|---|---|
| CAS No. | 868-14-4 |
| Molecular Formula | C4H5O6K C4H5KO6 |
| Molecular Weight | 188.18 g/mol |
| IUPAC Name | potassium;(2R,3R)-2,3,4-trihydroxy-4-oxobutanoate |
| Standard InChI | InChI=1S/C4H6O6.K/c5-1(3(7)8)2(6)4(9)10;/h1-2,5-6H,(H,7,8)(H,9,10);/q;+1/p-1/t1-,2-;/m1./s1 |
| Standard InChI Key | KYKNRZGSIGMXFH-ZVGUSBNCSA-M |
| Isomeric SMILES | [C@@H]([C@H](C(=O)[O-])O)(C(=O)O)O.[K+] |
| SMILES | C(C(C(=O)[O-])O)(C(=O)O)O.[K+] |
| Canonical SMILES | C(C(C(=O)[O-])O)(C(=O)O)O.[K+] |
| Colorform | COLORLESS CRYSTALS OR WHITE, CRYSTALLINE POWDER SLIGHTLY OPAQUE CRYSTALS |
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